Cas no 496869-69-3 (3-Pyridinecarbonitrile,2-[(1R)-3-amino-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)-)
![3-Pyridinecarbonitrile,2-[(1R)-3-amino-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)- structure](https://www.kuujia.com/scimg/cas/496869-69-3x500.png)
496869-69-3 structure
Product name:3-Pyridinecarbonitrile,2-[(1R)-3-amino-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)-
CAS No:496869-69-3
MF:C13H11F3N4O2
MW:312.247252702713
CID:1529340
3-Pyridinecarbonitrile,2-[(1R)-3-amino-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile,2-[(1R)-3-amino-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)-
- 3-Pyridinecarbonitrile, 2-[(1R)-3-amino-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)-
-
- Inchi: 1S/C13H11F3N4O2/c14-13(15,16)11-2-1-8(7-18)12(20-11)21-9(3-5-17)10-4-6-19-22-10/h1-2,4,6,9H,3,5,17H2/t9-/m1/s1
- InChI Key: SDRHZGGFUFCFFW-SECBINFHSA-N
- SMILES: C1(O[C@@H](C2ON=CC=2)CCN)=NC(C(F)(F)F)=CC=C1C#N
Computed Properties
- Exact Mass: 312.08353
Experimental Properties
- Density: 1.42±0.1 g/cm3(Predicted)
- Boiling Point: 454.0±45.0 °C(Predicted)
- PSA: 97.96
- pka: 8.07±0.13(Predicted)
3-Pyridinecarbonitrile,2-[(1R)-3-amino-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)- Related Literature
-
Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
-
Jiaqin Yang,Lifang Jiao,Taihong Wang,Jiabiao Lian,Xiaochuan Duan,Wenjun Zheng Dalton Trans., 2011,40, 10100-10108
-
Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
-
Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
-
Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
496869-69-3 (3-Pyridinecarbonitrile,2-[(1R)-3-amino-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)-) Related Products
- 2171516-89-3(4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1-methylpiperazine-2-carboxylic acid)
- 2228444-25-3(2-(5-methoxypyridin-3-yl)oxyacetic acid)
- 57846-83-0((5-Iodo-2,4-Dioxo-3,4-Dihydro-2h-Pyrimidin-1-Yl)-Aceticacid)
- 87411-31-2(4-3-(Trifluoromethyl)phenoxybutanoic Acid)
- 2375652-86-9(2',5'-Dibromo-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde)
- 2228357-47-7(tert-butyl N-methyl-N-2-(3-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate)
- 697-43-8(1-(2-chloroethoxy)-2,5-dihydro-1H-1lambda5-phosphol-1-one)
- 2025195-60-0(6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-thietane)
- 2172034-18-1(4,4-difluoro-1-(3-hydroxypentan-3-yl)cyclohexane-1-carboxylic acid)
- 1339358-52-9(3-ethynyl-N-(3-methylcyclopentyl)aniline)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk
